1-(4-Bromobenzyl)-4-(3,4-dimethoxybenzyl)piperazine

Specification

• Molecular Formula: C20H25BrN2O2
• Molecular Weight: 405.3 g/mol
• IUPAC Name: 1-[(4-bromophenyl)methyl]-4-[(3,4-dimethoxyphenyl)methyl]piperazine
• Standard InChI: InChI=1S/C20H25BrN2O2/c1-24-19-8-5-17(13-20(19)25-2)15-23-11-9-22(10-12-23)14-16-3-6-18(21)7-4-16/h3-8,13H,9-12,14-15H2,1-2H3
• Standard InChI Key: AQACFEZZRVCAJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)CC3=CC=C(C=C3)Br)OC

Introduction

1-(4-Bromobenzyl)-4-(3,4-dimethoxybenzyl)piperazine is a synthetic organic compound that belongs to the piperazine class of chemicals. Piperazines are known for their diverse pharmacological activities, including roles in neurology, oncology, and infectious diseases. This specific compound combines a bromobenzyl group with a dimethoxybenzyl group attached to a piperazine ring, which may confer unique biological properties.

Synthesis and Characterization

The synthesis of 1-(4-Bromobenzyl)-4-(3,4-dimethoxybenzyl)piperazine typically involves alkylation reactions where the piperazine ring is modified with the respective benzyl groups. Spectroscopic methods like NMR and IR are used to confirm the structure of the compound.

Biological Activity

While specific biological activity data for this compound is limited, piperazine derivatives are generally known for their potential in various therapeutic areas. They can act as ligands for different receptors or enzymes, influencing biological pathways.

Potential Applications

Piperazine derivatives have been explored for their antimicrobial, anticancer, and neurological effects. The presence of bromo and methoxy groups may enhance certain biological activities due to their electron-withdrawing and donating properties, respectively.